Cas no 112231-66-0 ((S)-(+)-4'-(2-Methylbutyl)-1,1'-biphenyl-4-ol)

• Product Name: (S)-(+)-4'-(2-Methylbutyl)-1,1'-biphenyl-4-ol
• CAS No: 112231-66-0
• MF: C₁₇H₂₀O
• MW: 240.340105056763
• CID: 62915
• PubChem ID: 14746180
• Update Time: 2025-11-04

(S)-(+)-4'-(2-Methylbutyl)-1,1'-biphenyl-4-ol Chemical and Physical Properties

Names and Identifiers

• (S)-(+)-4'-(2-Methylbutyl)-[1,1'-biphenyl]-4-ol
• 4'-[(2S)-2-Methylbutyl]-4-biphenylol
• S-(+)-4'-(2-METHYLBUTYL)-[1,1'-BIPHENYL]-4-OL
• (S)-4'-(2-Methylbutyl)-[1,1'-biphenyl]-4-ol
• 112231-66-0
• 4-[4-[(2S)-2-Methylbutyl]phenyl]phenol
• (S)-(+)-4/'-(2-Methylbutyl)-[1,1/'-biphenyl]-4-ol
• (S)-(+)-4'-(2-Methylbutyl)-1,1'-biphenyl-4-ol

• Inchi： 1S/C17H20O/c1-3-13(2)12-14-4-6-15(7-5-14)16-8-10-17(18)11-9-16/h4-11,13,18H,3,12H2,1-2H3/t13-/m0/s1
• InChI Key： NJILCTCTAPYSNT-ZDUSSCGKSA-N
• SMILES： OC1C=CC(=CC=1)C1C=CC(=CC=1)C[C@@H](C)CC

Computed Properties

• Exact Mass: 240.151415257g/mol
• Monoisotopic Mass: 240.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.018
• Boiling Point: 367 °C at 760 mmHg
• Flash Point: 173.1 °C
• PSA: 20.23000
• LogP: 4.64780

Additional information on (S)-(+)-4'-(2-Methylbutyl)-1,1'-biphenyl-4-ol

Comprehensive Overview of (S)-(+)-4'-(2-Methylbutyl)-1,1'-biphenyl-4-ol (CAS No. 112231-66-0): Properties, Applications, and Research Insights

The compound (S)-(+)-4'-(2-Methylbutyl)-1,1'-biphenyl-4-ol (CAS No. 112231-66-0) is a chiral biphenyl derivative that has garnered significant attention in pharmaceutical and material science research due to its unique structural features and potential applications. This optically active molecule, characterized by its enantiomeric purity and steric hindrance, serves as a critical intermediate in the synthesis of advanced organic materials and bioactive compounds. Its molecular formula and stereochemistry make it a subject of interest for researchers exploring asymmetric catalysis and chiral separation techniques.

In recent years, the demand for chiral building blocks like (S)-(+)-4'-(2-Methylbutyl)-1,1'-biphenyl-4-ol has surged, driven by advancements in drug discovery and green chemistry. A 2023 study highlighted its role in optimizing enantioselective reactions, a key focus area for API (Active Pharmaceutical Ingredient) manufacturers. The compound's hydroxyl group and alkyl side chain contribute to its solubility in organic solvents, facilitating its use in high-throughput screening platforms. Notably, its CAS No. 112231-66-0 is frequently searched in chemical databases alongside terms like "chiral resolution methods" and "biphenyl derivatives applications", reflecting its interdisciplinary relevance.

From a synthetic chemistry perspective, (S)-(+)-4'-(2-Methylbutyl)-1,1'-biphenyl-4-ol exhibits remarkable stability under Grignard reaction conditions, as documented in peer-reviewed journals. Its crystalline structure has been analyzed via X-ray diffraction, revealing insights into molecular packing behaviors—a hot topic in crystal engineering communities. Furthermore, its logP value and hydrogen-bonding capacity align with Lipinski's Rule of Five, making it a candidate for medicinal chemistry projects targeting CNS (Central Nervous System) disorders, a trending research area in 2024.

Environmental considerations also shape discussions around this compound. Its biodegradability profile and low ecotoxicity have been evaluated in compliance with REACH regulations, addressing growing concerns about sustainable chemical production. Analytical methods such as HPLC chiral separation and mass spectrometry are commonly employed for quality control, topics frequently queried in scientific forums. The compound's spectroscopic fingerprints (IR, NMR) are well-documented, supporting its identification in complex matrices—a crucial aspect for forensic chemistry applications.

Emerging applications include its use in liquid crystal formulations, where its biphenyl core contributes to mesophase stability. Patent literature reveals innovative uses in OLED (Organic Light-Emitting Diode) technologies, particularly for electron transport layers. These developments correlate with rising searches for "biphenyl-based electronic materials" in academic search engines. Additionally, its radical scavenging activity has sparked interest in antioxidant research, though commercial applications remain exploratory.

Quality benchmarks for CAS No. 112231-66-0 typically specify ≥98% enantiomeric excess, verified by chiral stationary phase chromatography. Storage recommendations emphasize protection from photooxidation—a detail often overlooked in laboratory protocols but critical for long-term stability. Recent QSAR (Quantitative Structure-Activity Relationship) studies have modeled its steric parameters, contributing to computational chemistry datasets that are increasingly valuable for AI-driven drug design platforms.

In conclusion, (S)-(+)-4'-(2-Methylbutyl)-1,1'-biphenyl-4-ol represents a versatile chiral scaffold with expanding utility across multiple scientific domains. Its CAS No. 112231-66-0 serves as a key identifier for researchers investigating structure-property relationships in aromatic systems. As precision synthesis techniques evolve, this compound's role in enabling stereocontrolled transformations will likely grow, particularly in sectors prioritizing molecular complexity and sustainability metrics.